Methyl 4-{[2-(2-ethoxyethoxy)benzoyl]amino}benzoate

• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol
• IUPAC Name: methyl 4-[[2-(2-ethoxyethoxy)benzoyl]amino]benzoate
• InChI: InChI=1S/C19H21NO5/c1-3-24-12-13-25-17-7-5-4-6-16(17)18(21)20-15-10-8-14(9-11-15)19(22)23-2/h4-11H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key: SELGRESQFYUQJF-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OC

Description

Methyl 4-{[2-(2-ethoxyethoxy)benzoyl]amino}benzoate, also known as EEBB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EEBB is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 401.45 g/mol.

Mechanism of Action

The mechanism of action of Methyl 4-{[2-(2-ethoxyethoxy)benzoyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to induce apoptosis and cell cycle arrest by inhibiting the activity of proteins such as cyclin-dependent kinases and phosphatidylinositol 3-kinase (PI3K)/Akt/mTOR pathway. In Alzheimer's disease, this compound has been suggested to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the degradation of acetylcholine, a neurotransmitter that is essential for cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, depending on the concentration and duration of exposure. In cancer cells, this compound has been reported to induce apoptosis, cell cycle arrest, and DNA damage. In neuronal cells, this compound has been shown to increase the levels of acetylcholine, a neurotransmitter that is essential for cognitive function. This compound has also been reported to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

Methyl 4-{[2-(2-ethoxyethoxy)benzoyl]amino}benzoate has several advantages as a research tool, including its high potency, selectivity, and ease of synthesis. This compound is also relatively stable and can be stored for extended periods without significant degradation. However, this compound has several limitations, including its poor solubility in aqueous solutions, which can limit its bioavailability and cellular uptake. This compound can also exhibit nonspecific binding to proteins and other biomolecules, which can interfere with its biological activity.

Future Directions

There are several future directions for the research and development of Methyl 4-{[2-(2-ethoxyethoxy)benzoyl]amino}benzoate. One direction is to explore the potential applications of this compound in the treatment of other diseases, such as Parkinson's disease, multiple sclerosis, and diabetes. Another direction is to investigate the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds. Additionally, the development of novel synthetic methods for this compound and its derivatives could enable the production of larger quantities of these compounds for further research and commercial applications. Finally, the use of this compound as a fluorescent probe for the detection of other metal ions and biomolecules could expand its analytical applications.

Synthesis Methods

The synthesis of Methyl 4-{[2-(2-ethoxyethoxy)benzoyl]amino}benzoate involves the reaction between 2-(2-ethoxyethoxy)benzoic acid and methyl 4-aminobenzoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran at room temperature for several hours. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

Methyl 4-{[2-(2-ethoxyethoxy)benzoyl]amino}benzoate has been extensively studied for its potential applications in various fields, including drug discovery, material science, and analytical chemistry. In drug discovery, this compound has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been investigated as a potential inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease.
In material science, this compound has been used as a building block for the synthesis of various functional materials, including polymers, dendrimers, and nanoparticles. This compound has also been employed as a fluorescent probe for the detection of metal ions such as copper and zinc.
In analytical chemistry, this compound has been utilized as a derivatizing agent for the analysis of amino acids and peptides by high-performance liquid chromatography (HPLC). This compound has also been employed as a labeling reagent for the detection of proteins by mass spectrometry.